3-(3-bromo-4-methoxyphenyl)propan-1-amine hydrochloride
Overview
Description
3-(3-bromo-4-methoxyphenyl)propan-1-amine hydrochloride (3-Br-4-OMe-PPA HCl) is a compound used in scientific research and laboratory experiments. It is a derivative of the chemical phenethylamine, which is the primary component of many psychoactive drugs. 3-Br-4-OMe-PPA HCl has been used in various studies to explore its biochemical and physiological effects, as well as its potential applications in scientific research.
Scientific Research Applications
3-Br-4-OMe-PPA HCl has been used in various scientific research studies. It has been used to study the effect of monoamine oxidase inhibitors (MAOIs) on the behavior of animals. It has also been used to study the effects of dopamine agonists on the behavior of animals. Additionally, it has been used to study the effects of serotonin reuptake inhibitors on the behavior of animals.
Mechanism of Action
3-Br-4-OMe-PPA HCl is believed to act as an agonist of serotonin, dopamine, and norepinephrine receptors. It is thought to bind to these receptors and activate them, resulting in the release of neurotransmitters. This activation of the receptors is believed to be responsible for the effects of 3-Br-4-OMe-PPA HCl on behavior.
Biochemical and Physiological Effects
3-Br-4-OMe-PPA HCl has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity, reduce anxiety, and induce an antidepressant-like effect. It has also been shown to reduce the levels of certain neurotransmitters, such as dopamine, serotonin, and norepinephrine. Additionally, it has been shown to increase the levels of certain hormones, such as cortisol and epinephrine.
Advantages and Limitations for Lab Experiments
3-Br-4-OMe-PPA HCl has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is relatively easy to synthesize and use in experiments. However, there are also some limitations to its use. It is a relatively new compound, and there is limited information available about its effects. Additionally, it has not been extensively studied, so its effects may not be fully understood.
Future Directions
There are a number of potential future directions for research on 3-Br-4-OMe-PPA HCl. These include further study of its mechanism of action, its biochemical and physiological effects, and its potential applications in scientific research. Additionally, further research could be conducted on its effects on behavior, its potential therapeutic applications, and its potential toxicity. Finally, further research could be conducted on its potential interactions with other drugs and its potential for abuse.
Synthesis Methods
3-Br-4-OMe-PPA HCl is generally synthesized by reacting 3-bromo-4-methoxyphenylpropan-1-amine with hydrochloric acid. The reaction is carried out in a two-phase system composed of an aqueous phase and an organic phase. In the aqueous phase, the hydrochloric acid is used to protonate the amine, and the resulting protonated amine is then transferred to the organic phase. In the organic phase, the protonated amine is reacted with a base such as sodium hydroxide or potassium hydroxide to form the desired 3-Br-4-OMe-PPA HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromo-4-methoxyphenyl)propan-1-amine hydrochloride involves the reaction of 3-bromo-4-methoxybenzaldehyde with propan-1-amine followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "3-bromo-4-methoxybenzaldehyde", "propan-1-amine", "sodium triacetoxyborohydride", "hydrochloric acid", "diethyl ether", "sodium sulfate" ], "Reaction": [ "Step 1: Dissolve 3-bromo-4-methoxybenzaldehyde (1.0 equiv) and propan-1-amine (1.2 equiv) in dry diethyl ether and add a catalytic amount of hydrochloric acid.", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Add sodium triacetoxyborohydride (1.5 equiv) to the reaction mixture and stir for an additional 24 hours.", "Step 4: Quench the reaction by adding water and extract the product with diethyl ether.", "Step 5: Dry the organic layer over sodium sulfate and evaporate the solvent to yield the crude product.", "Step 6: Dissolve the crude product in hydrochloric acid and recrystallize to obtain the pure 3-(3-bromo-4-methoxyphenyl)propan-1-amine hydrochloride." ] } | |
CAS RN |
2763760-04-7 |
Molecular Formula |
C10H15BrClNO |
Molecular Weight |
280.6 |
Purity |
95 |
Origin of Product |
United States |
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